4-benzyl-N-(2,4-dimethoxyphenyl)piperidine-1-carbothioamide

• Molecular Formula: C21H26N2O2S
• Molecular Weight: 370.5 g/mol
• IUPAC Name: 4-benzyl-N-(2,4-dimethoxyphenyl)piperidine-1-carbothioamide
• InChI: InChI=1S/C21H26N2O2S/c1-24-18-8-9-19(20(15-18)25-2)22-21(26)23-12-10-17(11-13-23)14-16-6-4-3-5-7-16/h3-9,15,17H,10-14H2,1-2H3,(H,22,26)
• InChI Key: SQULUOVLJGQBRU-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1)NC(=S)N2CCC(CC2)CC3=CC=CC=C3)OC

Description

4-benzyl-N-(2,4-dimethoxyphenyl)piperidine-1-carbothioamide, also known as BTCP, is a synthetic compound that belongs to the class of psychoactive drugs. It acts as a potent dopamine reuptake inhibitor, which means that it increases the levels of dopamine in the brain. BTCP has been studied extensively for its potential therapeutic applications, especially in the treatment of attention deficit hyperactivity disorder (ADHD) and Parkinson's disease.

Mechanism of Action

4-benzyl-N-(2,4-dimethoxyphenyl)piperidine-1-carbothioamide acts as a potent dopamine reuptake inhibitor, which means that it prevents the reuptake of dopamine from the synaptic cleft, leading to increased levels of dopamine in the brain. Dopamine is a neurotransmitter that plays a key role in several important functions, including reward, motivation, and movement.
Biochemical and physiological effects:
The increased levels of dopamine in the brain caused by 4-benzyl-N-(2,4-dimethoxyphenyl)piperidine-1-carbothioamide can lead to a range of biochemical and physiological effects. These include improved cognitive function, reduced hyperactivity, and neuroprotective effects in animal models of Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-benzyl-N-(2,4-dimethoxyphenyl)piperidine-1-carbothioamide in lab experiments is its potent dopamine reuptake inhibition activity, which makes it a useful tool for studying the role of dopamine in various physiological and pathological processes. However, one of the limitations of using 4-benzyl-N-(2,4-dimethoxyphenyl)piperidine-1-carbothioamide is its potential toxicity and side effects, which can make it difficult to use in certain experiments.

Future Directions

There are several potential future directions for research on 4-benzyl-N-(2,4-dimethoxyphenyl)piperidine-1-carbothioamide. One area of interest is its potential therapeutic applications in the treatment of ADHD and Parkinson's disease. Additionally, further studies are needed to investigate the potential side effects and toxicity of 4-benzyl-N-(2,4-dimethoxyphenyl)piperidine-1-carbothioamide, as well as its mechanism of action and potential interactions with other drugs. Finally, there is a need for more research on the use of 4-benzyl-N-(2,4-dimethoxyphenyl)piperidine-1-carbothioamide in animal models of various neurological disorders.

Synthesis Methods

The synthesis of 4-benzyl-N-(2,4-dimethoxyphenyl)piperidine-1-carbothioamide involves several steps, including the reaction of 2,4-dimethoxybenzaldehyde with piperidine, followed by the reaction of the resulting compound with benzyl chloride and thiourea. The final product is obtained through a purification process using chromatography techniques.

Scientific Research Applications

4-benzyl-N-(2,4-dimethoxyphenyl)piperidine-1-carbothioamide has been extensively studied for its potential therapeutic applications. In particular, it has been investigated for its ability to treat ADHD and Parkinson's disease. Studies have shown that 4-benzyl-N-(2,4-dimethoxyphenyl)piperidine-1-carbothioamide can improve cognitive function and reduce hyperactivity in individuals with ADHD. Additionally, it has been shown to have neuroprotective effects in animal models of Parkinson's disease.